Cas no 1206129-08-9 (4-bromo-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: 4-bromo-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1206129-08-9
• MF: C₈H₁₀BrNO₄S
• MW: 296.138300418854
• CID: 4577201
• PubChem ID: 47001845
• Update Time: 2025-11-02

4-bromo-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• FDEQBPFWWXXVJX-UHFFFAOYSA-N
• 4-Bromo-2,5-dimethoxybenzene-1-sulfonamide
• 4-bromo-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C8H10BrNO4S/c1-13-6-4-8(15(10,11)12)7(14-2)3-5(6)9/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： FDEQBPFWWXXVJX-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(OC)=C(Br)C=C1OC

4-bromo-2,5-dimethoxybenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-2,5-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of 4-bromo-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1206129-08-9)

4-bromo-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1206129-08-9) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its bromine and methoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds and functional materials.

The growing interest in 4-bromo-2,5-dimethoxybenzene-1-sulfonamide is driven by its versatility in organic synthesis. Researchers are exploring its use in catalysis, medicinal chemistry, and polymer science. For instance, its sulfonamide group is known to enhance binding affinity in drug-receptor interactions, making it a candidate for targeted therapies. Additionally, the compound's electron-rich aromatic system facilitates reactions like cross-coupling, which are pivotal in creating advanced materials.

In the context of sustainability and green chemistry, 4-bromo-2,5-dimethoxybenzene-1-sulfonamide aligns with the demand for eco-friendly intermediates. Its potential for low-toxicity applications and biodegradability is under investigation, addressing concerns about environmental impact. This aspect resonates with current trends in sustainable drug development and green synthesis, topics frequently searched in academic and industrial circles.

From a technical perspective, the compound's physical and chemical properties—such as solubility, stability, and reactivity—are critical for its utility. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize its purity and structure. These details are often sought after by chemists and formulators aiming to integrate it into high-performance formulations or innovative research projects.

The market demand for 4-bromo-2,5-dimethoxybenzene-1-sulfonamide is rising, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Suppliers and researchers frequently search for reliable sourcing, synthesis protocols, and safety data, reflecting its commercial and scientific relevance. This compound's role in precursor chemistry further underscores its importance in producing high-value derivatives.

In summary, 4-bromo-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1206129-08-9) is a multifaceted compound with broad applications. Its relevance to cutting-edge research, sustainability, and industrial processes makes it a subject of ongoing exploration. As scientific inquiries evolve, this compound is poised to remain a key player in advancing chemical innovation and therapeutic development.